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Introduction
The Henry reaction, also known as the nitroaldol reaction, is a classic carbon-carbon bond-

forming reaction that involves the base-catalyzed addition of a nitroalkane, such as

nitromethane, to an aldehyde or ketone.[1][2] Discovered by Louis Henry in 1895, this reaction

is a cornerstone in organic synthesis due to the versatility of its β-nitro alcohol products.[1][3]

These products are valuable intermediates that can be readily transformed into other important

functional groups, including β-amino alcohols, α-nitro ketones, and nitroalkenes, which are key

building blocks in the synthesis of numerous pharmaceuticals and natural products.[1][4][5]

This document provides detailed protocols for conducting the Henry reaction with

nitromethane, covering various catalytic systems. It also includes quantitative data from

representative examples to guide reaction optimization and troubleshooting advice for common

experimental challenges.

Reaction Mechanism and Workflow
The Henry reaction is a reversible process that proceeds through the deprotonation of the

nitroalkane to form a nitronate anion, which then acts as a nucleophile, attacking the carbonyl

carbon of the aldehyde or ketone.[1][6] Subsequent protonation of the resulting alkoxide yields

the β-nitro alcohol.[6]
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Step 1: Deprotonation

Step 2: Nucleophilic Attack

Step 3: Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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